Cas no 2228340-92-7 (2-(2-methylquinolin-4-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(2-methylquinolin-4-yl)ethane-1-sulfonyl chloride
• CAS No: 2228340-92-7
• MF: C₁₂H₁₂ClNO₂S
• MW: 269.747180938721
• CID: 6138974
• PubChem ID: 165701732
• Update Time: 2025-06-11

2-(2-methylquinolin-4-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylquinolin-4-yl)ethane-1-sulfonyl chloride
• 2228340-92-7
• EN300-1989877

• Inchi： 1S/C12H12ClNO2S/c1-9-8-10(6-7-17(13,15)16)11-4-2-3-5-12(11)14-9/h2-5,8H,6-7H2,1H3
• InChI Key： RYARQANWUZJBAF-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=C(C)N=C2C=CC=CC=12)(=O)=O

Computed Properties

• Exact Mass: 269.0277275g/mol
• Monoisotopic Mass: 269.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-(2-methylquinolin-4-yl)ethane-1-sulfonyl chloride

Professional Introduction to 2-(2-methylquinolin-4-yl)ethane-1-sulfonyl chloride (CAS No. 2228340-92-7)

2-(2-methylquinolin-4-yl)ethane-1-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2228340-92-7, features a complex molecular structure that includes a quinoline moiety and an ethanesulfonyl chloride functional group. The presence of these distinct chemical features makes it a valuable intermediate in the development of various bioactive molecules.

The quinoline scaffold is well-known for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. In particular, derivatives of quinoline have been extensively studied for their potential in targeting specific enzymes and receptors involved in disease pathways. The addition of a methyl group at the 2-position of the quinoline ring and a sulfonyl chloride group at the 1-position of the ethane chain enhances the compound's reactivity, making it a versatile building block for further chemical modifications.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonyl chloride derivatives in drug design. Sulfonyl chlorides are commonly used as leaving groups in nucleophilic substitution reactions, allowing for the efficient synthesis of more complex molecules. The compound 2-(2-methylquinolin-4-yl)ethane-1-sulfonyl chloride leverages this property, enabling researchers to introduce diverse functional groups into the quinoline core through subsequent reactions such as sulfonamide formation or amidation.

In the context of modern drug discovery, this compound has shown promise in several preclinical studies. Researchers have utilized it as a precursor to develop novel inhibitors targeting enzymes overexpressed in cancer cells. The quinoline moiety interacts with specific binding pockets on these enzymes, while the sulfonyl chloride group facilitates further derivatization to optimize potency and selectivity. Such studies underscore the compound's potential as a key intermediate in oncology research.

The synthesis of 2-(2-methylquinolin-4-yl)ethane-1-sulfonyl chloride involves multi-step organic transformations that require precise control over reaction conditions. Key steps include the Friedel-Crafts alkylation to introduce the methyl group onto the quinoline ring, followed by sulfonylation using chlorosulfonic acid or related reagents. The final step involves chlorination to convert the sulfonyl group into a sulfonyl chloride, enhancing its utility in subsequent synthetic applications.

The compound's stability under various storage conditions is another critical factor that makes it valuable for industrial applications. Studies have demonstrated that when stored under inert atmospheres at controlled temperatures, 2-(2-methylquinolin-4-yl)ethane-1-sulfonyl chloride retains its integrity for extended periods, ensuring consistent quality for research and development purposes.

From a regulatory perspective, the handling and use of this compound must adhere to established safety protocols to ensure worker protection and environmental compliance. While it is not classified as a hazardous material under current regulations, proper ventilation and personal protective equipment (PPE) are recommended during synthesis and handling to minimize exposure risks.

The versatility of 2-(2-methylquinolin-4-yl)ethane-1-sulfonyl chloride extends beyond pharmaceutical applications. It has been explored in materials science for developing organic semiconductors and ligands for metal-catalyzed reactions. The quinoline-based structure contributes to electron delocalization, which is beneficial for enhancing charge transport properties in electronic materials.

In conclusion, 2-(2-methylquinolin-4-yl)ethane-1-sulfonyl chloride (CAS No. 2228340-92-7) is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases, while its reactivity allows for further functionalization to tailor properties for specific applications.